Cas no 909898-73-3 (1,3-Bis(4-bromo-2,6-diisopropylphenyl)-1H-imidazol-3-ium chloride)

• Product Name: 1,3-Bis(4-bromo-2,6-diisopropylphenyl)-1H-imidazol-3-ium chloride
• CAS No: 909898-73-3
• MF: C₂₇H₃₅Br₂ClN₂
• MW: 582.841204881668
• CID: 5086467
• PubChem ID: 87179697
• Update Time: 2025-08-02

1,3-Bis(4-bromo-2,6-diisopropylphenyl)-1H-imidazol-3-ium chloride Chemical and Physical Properties

Names and Identifiers

• 1,3-bis(4-bromo-2,6-diisopropylphenyl)-1??-imidazol-1-ylium chloride
• 909898-73-3
• 1,3-Bis(4-bromo-2,6-diisopropylphenyl)-1H-imidazol-3-ium chloride
• SCHEMBL946056
• 1,3-bis[4-bromo-2,6-di(propan-2-yl)phenyl]imidazol-1-ium;chloride
• F74037

• Inchi： 1S/C27H35Br2N2.ClH/c1-16(2)22-11-20(28)12-23(17(3)4)26(22)30-9-10-31(15-30)27-24(18(5)6)13-21(29)14-25(27)19(7)8;/h9-19H,1-8H3;1H/q+1;/p-1
• InChI Key： XAKFRXQWXJHBFX-UHFFFAOYSA-M
• SMILES： C(C1C=C(Br)C=C(C(C)C)C=1[N+]1C=CN(C2C(=CC(Br)=CC=2C(C)C)C(C)C)C=1)(C)C.[Cl-]

Computed Properties

• Exact Mass: 582.08350g/mol
• Monoisotopic Mass: 580.08555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 479
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 8.8Ų

Additional information on 1,3-Bis(4-bromo-2,6-diisopropylphenyl)-1H-imidazol-3-ium chloride

Comprehensive Overview of 1,3-Bis(4-bromo-2,6-diisopropylphenyl)-1H-imidazol-3-ium chloride (CAS No. 909898-73-3)

The compound 1,3-Bis(4-bromo-2,6-diisopropylphenyl)-1H-imidazol-3-ium chloride (CAS No. 909898-73-3) is a highly specialized imidazolium-based ionic liquid with significant applications in organic synthesis, catalysis, and material science. Its unique molecular structure, featuring brominated diisopropylphenyl groups, makes it a valuable intermediate for researchers exploring N-heterocyclic carbene (NHC) ligands and ionic liquid chemistry. This article delves into its properties, synthesis, and relevance in cutting-edge scientific research.

In recent years, the demand for imidazolium salts like 1,3-Bis(4-bromo-2,6-diisopropylphenyl)-1H-imidazol-3-ium chloride has surged due to their role in green chemistry and sustainable catalysis. Researchers are increasingly focusing on halogenated ionic liquids for their stability and tunable reactivity, aligning with global trends toward eco-friendly solvents. This compound’s bromo-functionalized aromatic rings also make it a candidate for photocatalysis and OLED materials, addressing growing interest in energy-efficient technologies.

The synthesis of CAS No. 909898-73-3 typically involves the quaternization of a substituted imidazole with 4-bromo-2,6-diisopropylphenyl groups, followed by anion exchange to yield the chloride salt. Its sterically hindered structure enhances thermal stability, a critical feature for high-temperature applications. Analytical techniques such as NMR spectroscopy and X-ray crystallography confirm its purity and structural integrity, ensuring reproducibility in research settings.

From an industrial perspective, 1,3-Bis(4-bromo-2,6-diisopropylphenyl)-1H-imidazol-3-ium chloride is gaining traction in polymer chemistry and coordination chemistry. Its ability to form stable metal complexes is exploited in designing homogeneous catalysts for C-C coupling reactions, a hot topic in pharmaceutical intermediates synthesis. Additionally, its lipophilic character makes it suitable for phase-transfer catalysis, a technique widely discussed in AI-driven drug discovery forums.

Safety and handling of CAS No. 909898-73-3 adhere to standard laboratory protocols, with emphasis on moisture-sensitive storage due to its ionic nature. While not classified as hazardous, its bromine content warrants careful disposal to align with environmental regulations—a frequent query among sustainability-focused users. Recent publications highlight its potential in battery electrolytes, tapping into the booming energy storage market.

In conclusion, 1,3-Bis(4-bromo-2,6-diisopropylphenyl)-1H-imidazol-3-ium chloride exemplifies the intersection of advanced materials and applied chemistry. Its versatility and adaptability to emerging technologies ensure its continued relevance in both academic and industrial research. For scientists seeking high-performance ionic liquids or tailored NHC precursors, this compound offers a robust solution backed by rigorous scientific validation.